Cas no 464913-94-8 (1,3,5-trimethoxy-2-(nitromethyl)benzene)

• Product Name: 1,3,5-trimethoxy-2-(nitromethyl)benzene
• CAS No: 464913-94-8
• MF: C₁₀H₁₃NO₅
• MW: 227.213923215866
• CID: 2644487
• PubChem ID: 86210172
• Update Time: 2025-05-26

1,3,5-trimethoxy-2-(nitromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1,3,5-trimethoxy-2-(nitromethyl)benzene
• EN300-1818961
• 464913-94-8

• Inchi： 1S/C10H13NO5/c1-14-7-4-9(15-2)8(6-11(12)13)10(5-7)16-3/h4-5H,6H2,1-3H3
• InChI Key： XOWVSCPEEWGCHD-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=C(C=1C[N+](=O)[O-])OC)OC

Computed Properties

• Exact Mass: 227.07937252Da
• Monoisotopic Mass: 227.07937252Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 73.5Ų

Additional information on 1,3,5-trimethoxy-2-(nitromethyl)benzene

Comprehensive Overview of 1,3,5-Trimethoxy-2-(nitromethyl)benzene (CAS No. 464913-94-8)

1,3,5-Trimethoxy-2-(nitromethyl)benzene (CAS No. 464913-94-8) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various industries. This aromatic nitro compound, characterized by its trimethoxy and nitromethyl functional groups, is often studied for its reactivity and utility in synthetic chemistry. Researchers and industry professionals frequently search for terms like "1,3,5-trimethoxy-2-(nitromethyl)benzene synthesis", "CAS 464913-94-8 applications", and "nitroaromatic compounds in pharmaceuticals", reflecting the growing interest in this molecule.

The compound's structure, featuring a benzene ring substituted with three methoxy groups and a nitromethyl group, makes it a valuable intermediate in organic synthesis. Its electron-rich aromatic system and nitro functionality allow for diverse chemical transformations, including reduction, nucleophilic substitution, and cyclization reactions. Recent trends in green chemistry have also sparked interest in optimizing the synthesis of 1,3,5-trimethoxy-2-(nitromethyl)benzene to minimize environmental impact, aligning with the global push for sustainable practices.

In the pharmaceutical sector, nitroaromatic compounds like 1,3,5-trimethoxy-2-(nitromethyl)benzene are explored for their potential bioactivity. Searches for "nitroaromatics in drug discovery" and "CAS 464913-94-8 biological activity" highlight the curiosity surrounding its medicinal applications. While not yet a mainstream drug candidate, its structural motifs are similar to those found in bioactive molecules, making it a subject of ongoing research.

Another area of interest is the compound's role in material science. The trimethoxy and nitromethyl groups contribute to its potential use in designing advanced polymers or coatings. Queries like "1,3,5-trimethoxy-2-(nitromethyl)benzene in materials" and "nitroaromatics for functional materials" reflect this niche but growing application. Its ability to participate in polymerization reactions or serve as a building block for more complex architectures is under investigation.

From an analytical perspective, CAS No. 464913-94-8 is often referenced in chromatography and spectroscopy studies. Researchers look for "HPLC analysis of 1,3,5-trimethoxy-2-(nitromethyl)benzene" or "NMR characterization of nitroaromatics" to better understand its behavior in various analytical techniques. This data is crucial for quality control in industrial settings and academic research alike.

The safety profile of 1,3,5-trimethoxy-2-(nitromethyl)benzene is another frequently searched topic, with terms like "CAS 464913-94-8 handling precautions" and "nitroaromatic compound stability" appearing in scientific databases. While not classified as hazardous under standard conditions, proper storage and handling protocols are essential, as with any specialized chemical.

In conclusion, 1,3,5-trimethoxy-2-(nitromethyl)benzene (CAS No. 464913-94-8) represents a fascinating intersection of organic chemistry, materials science, and pharmaceutical research. Its versatility and unique structure continue to inspire new studies, particularly in the context of sustainable synthesis and functional material design. As interest in nitroaromatic chemistry grows, this compound is likely to remain a subject of scientific inquiry and industrial innovation.